Cas no 536704-58-2 (N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536704-58-2
• MF: C₂₇H₂₄N₄O₃S
• MW: 484.569464683533
• CID: 6169058
• PubChem ID: 2156030
• Update Time: 2025-07-15

N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• F0580-0211
• AKOS002055286
• 536704-58-2
• N-(4-ethoxyphenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• N-(4-ethoxyphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• Oprea1_611975

• Inchi： 1S/C27H24N4O3S/c1-3-34-20-14-10-18(11-15-20)28-23(32)16-35-27-30-24-21-6-4-5-7-22(21)29-25(24)26(33)31(27)19-12-8-17(2)9-13-19/h4-15,29H,3,16H2,1-2H3,(H,28,32)
• InChI Key： XCWMCYOZJWRDKS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 484.15691181g/mol
• Monoisotopic Mass: 484.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS No. 536704-58-2)

N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide, with the CAS number 536704-58-2, is a complex organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the ethoxyphenyl and methylphenyl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in pyrimidoindole-based compounds due to their promising pharmacological properties. Researchers have explored their potential as kinase inhibitors, anti-inflammatory agents, and even as candidates for cancer therapy. The presence of the sulfanylacetamide group in CAS 536704-58-2 further enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical research today.

The synthesis of N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide involves multi-step organic reactions, often starting from readily available precursors like 4-ethoxyaniline and 4-methylphenyl derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its structure and purity. Given the increasing demand for high-purity compounds in drug development, the characterization of CAS 536704-58-2 is crucial for ensuring its suitability in biological studies.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for in vitro assays. Its stability profile suggests that it can be stored at room temperature for extended periods, provided it is protected from light and moisture. These properties make it a practical choice for researchers focusing on high-throughput screening and drug repurposing initiatives.

Another area of interest is the potential structure-activity relationship (SAR) of CAS 536704-58-2. By modifying specific functional groups, such as the ethoxy or methyl substituents, scientists can explore its efficacy against various biological targets. This approach is particularly relevant in the context of personalized medicine, where tailoring compounds to individual patient needs is a key focus. Additionally, the compound's low toxicity profile in preliminary studies has sparked curiosity about its applicability in neuroprotective and cardiovascular research.

From an industrial perspective, the scalable synthesis of N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide is a topic of ongoing investigation. Optimizing reaction conditions to improve yield and purity is essential for its commercial viability. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and pharmaceutical clients. This trend reflects the broader shift toward collaborative R&D in the life sciences sector.

In summary, N-(4-ethoxyphenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS 536704-58-2) represents a fascinating example of modern medicinal chemistry. Its versatile structure, combined with its potential therapeutic applications, positions it as a compound of significant interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule may well play a pivotal role in addressing some of the most pressing challenges in drug discovery and biomedical innovation.